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Compound of Interest

Compound Name: LoxI2-IN-1

Cat. No.: B15619909

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe laboratory environment. This
document provides essential safety and logistical information for the proper disposal of LoxI2-
IN-1, a selective and orally active lysyl oxidase-like 2 (LOXL2) inhibitor. Adherence to these
procedures is critical for minimizing environmental impact and maintaining workplace safety.

Immediate Safety and Handling Precautions

Loxl2-IN-1 should be handled with care, following standard laboratory safety protocols. While a
specific Safety Data Sheet (SDS) for LoxI2-IN-1 is not publicly available, general precautions
for handling similar chemical compounds should be strictly followed.

Key Handling Guidelines:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat.

o Ventilation: Use in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any dust or aerosols.

» Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, rinse the
affected area thoroughly with water.

 Ingestion: Do not ingest. If swallowed, seek immediate medical attention.
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LoxI2-IN-1 Properties and Storage

A summary of the known properties and recommended storage conditions for LoxI2-IN-1 is
provided in the table below for easy reference.

Property Information

Chemical Name LoxI2-IN-1

Synonyms LOX-IN-5

CAS Number 2125665-47-4

Molecular Formula C21H22N402

Molecular Weight 374.43 g/mol

Appearance A solid

Storage (Powder) -20°C for 3 years

Storage (In solvent) -80°C for 6 months, -20°C for 1 month

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of LoxI2-IN-1.
This protocol is based on general best practices for the disposal of laboratory chemical waste.

Experimental Protocol for Disposal:
o Waste Identification and Segregation:

o Identify all waste containing LoxI2-IN-1, including pure compound, solutions, and
contaminated materials (e.g., pipette tips, gloves, vials).

o Segregate LoxI2-IN-1 waste from other laboratory waste streams to prevent accidental
reactions.

o Containerization:
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o Use a dedicated, clearly labeled, and chemically resistant waste container. The container
should have a secure lid to prevent spills and evaporation.

o The label should include "Hazardous Waste," "LoxI2-IN-1," and the primary hazards
associated with the compound (if known from internal assessments).

o Waste Collection:

o Solid Waste: Place un-used or expired solid LoxI2-IN-1 directly into the designated waste
container. Also, dispose of any contaminated items such as weighing paper or spatulas in
this container.

o Liquid Waste: Collect solutions containing LoxI2-IN-1 in the designated liquid waste
container. Avoid mixing with incompatible solvents.

o Empty Containers: Rinse empty containers that held LoxI2-IN-1 three times with a suitable
solvent. Collect the rinsate as hazardous waste. The rinsed container can then be
disposed of as regular lab glass or plastic waste, depending on institutional policies.

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from heat and sources of ignition.

o Ensure the storage area is compliant with all local and institutional regulations for
hazardous waste.

e Final Disposal:

o Arrange for the collection and disposal of the LoxI2-IN-1 waste through a licensed
professional waste disposal service.

o Provide the waste disposal service with all available information on the compound to
ensure it is handled and disposed of in accordance with federal, state, and local
environmental regulations. Do not attempt to dispose of LoxI2-IN-1 down the drain or in
regular trash.
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of LoxI2-IN-1.

Preparation Collection Final Steps
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(Solid, Liquid, Contaminated Materials) Chemical Waste Container greg Designated Container Waste Container Waste Disposal

Click to download full resolution via product page

LoxI2-IN-1 Disposal Workflow

 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of LoxI2-IN-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619909#lox|2-in-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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